Cas no 125941-75-5 (Propanoic acid, 2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (2S)-)

• Product Name: Propanoic acid, 2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (2S)-
• CAS No: 125941-75-5
• MF: C₁₉H₂₄O₃Si
• MW: 328.477566719055
• CID: 1218775
• PubChem ID: 11232725
• Update Time: 2025-04-20

Propanoic acid, 2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (2S)-
• (2S)-2-[tert-butyl(diphenyl)silyl]oxypropanoic acid
• (S)-2-(t-butyldiphenylsilyloxy)propanoic acid
• 2-(S)-t-butyldiphenylsiloxy propanoic acid
• 125941-75-5
• BCEZSELDBRXAQI-HNNXBMFYSA-N
• SCHEMBL1927300
• TQP0259
• (S)-2-(tert-Butyldiphenylsiloxy)propionic acid
• (S)-2-(tert-butyldiphenylsilyloxy)propanoic acid

• Inchi： 1S/C19H24O3Si/c1-15(18(20)21)22-23(19(2,3)4,16-11-7-5-8-12-16)17-13-9-6-10-14-17/h5-15H,1-4H3,(H,20,21)/t15-/m0/s1
• InChI Key： BCEZSELDBRXAQI-HNNXBMFYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)O[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 328.14952
• Monoisotopic Mass: 328.14947116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53